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Compound of Interest

Compound Name:
2-(3,5-Dichlorophenyl)-2-

phenylethylamine hydrochloride

CAS No.: 1021871-56-6

Cat. No.: B1341605

Get Quote

An In-Depth Technical Guide to 2-(3,5-Dichlorophenyl)-2-phenylethylamine hydrochloride

Introduction
2-(3,5-Dichlorophenyl)-2-phenylethylamine hydrochloride is a substituted phenethylamine

derivative of significant interest to the scientific community, particularly in the fields of

pharmaceutical development and neuropharmacology.[1][2] Its chemical structure,

characterized by a dichlorinated phenyl ring and a second phenyl group attached to the

ethylamine backbone, suggests a potential for nuanced interactions with biological systems.[1]

This guide provides a comprehensive overview of its chemical properties, a plausible synthetic

route, its likely pharmacological profile based on related compounds, detailed analytical

methodologies, and essential safety considerations. This document is intended for researchers,

scientists, and drug development professionals seeking to understand and utilize this

compound in their work.
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2-(3,5-Dichlorophenyl)-2-phenylethylamine hydrochloride is typically supplied as a white to

yellow solid and should be stored at refrigerated temperatures (0–8°C) to ensure its stability.[1]

[2] The hydrochloride salt form enhances its solubility in aqueous solutions, a desirable

characteristic for experimental assays.

Property Value Source

CAS Number 1021871-56-6 [1][3]

Molecular Formula C₁₄H₁₃Cl₂N·HCl [1][2]

Molecular Weight 302.63 g/mol [1][2]

Appearance White to yellow solid [1][2]

Purity ≥ 95% (typically by NMR) [1]

Storage Conditions 0–8°C [1][2]

IUPAC Name

2-(3,5-dichlorophenyl)-2-

phenylethanamine;hydrochlori

de

[2]

Proposed Synthesis Pathway
While specific literature detailing the synthesis of 2-(3,5-Dichlorophenyl)-2-phenylethylamine
hydrochloride is not readily available, a plausible and efficient synthetic route can be

proposed based on established organic chemistry principles for the synthesis of substituted

2,2-diphenylethylamines. A common approach involves the reduction of a corresponding nitrile

precursor.

The causality behind this proposed pathway lies in the reliability of nitrile reduction to form

primary amines. The use of a strong reducing agent like Lithium Aluminum Hydride (LAH) is a

standard and effective method for this transformation. The final step of converting the freebase

to its hydrochloride salt is a routine procedure to improve the compound's stability and handling

characteristics.
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Proposed Synthesis of 2-(3,5-Dichlorophenyl)-2-phenylethylamine HCl

3,5-Dichlorophenylacetonitrile

Intermediate Nitrile
(2-(3,5-dichlorophenyl)-2-phenylacetonitrile)

Nucleophilic addition

Phenylmagnesium bromide (Grignard Reagent)

2-(3,5-Dichlorophenyl)-2-phenylethylamine (Freebase)

Nitrile Reduction

Lithium Aluminum Hydride (LAH)
in dry ether

Final Product
(2-(3,5-Dichlorophenyl)-2-phenylethylamine HCl)

Salt Formation

HCl in ether

Click to download full resolution via product page

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol: Proposed Synthesis
Step 1: Synthesis of the Intermediate Nitrile. To a solution of 3,5-dichlorophenylacetonitrile in

an appropriate anhydrous solvent (e.g., THF), slowly add a solution of phenylmagnesium

bromide at a controlled temperature (e.g., 0°C). The reaction is then allowed to warm to

room temperature and stirred until completion, which can be monitored by Thin Layer

Chromatography (TLC). An aqueous workup followed by extraction and purification would

yield the intermediate, 2-(3,5-dichlorophenyl)-2-phenylacetonitrile.

Step 2: Reduction of the Nitrile. The purified intermediate nitrile is dissolved in a dry ethereal

solvent and slowly added to a suspension of a reducing agent, such as Lithium Aluminum

Hydride (LAH), at a low temperature. This step is critical as the reduction of nitriles is highly

exothermic.
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Step 3: Formation of the Hydrochloride Salt. After the reduction is complete, the reaction is

carefully quenched, and the resulting freebase amine is extracted. The purified freebase is

then dissolved in a suitable solvent like diethyl ether, and a solution of hydrochloric acid in

ether is added to precipitate the desired 2-(3,5-Dichlorophenyl)-2-phenylethylamine
hydrochloride salt, which can then be collected by filtration and dried.

Pharmacological Profile and Mechanism of Action
The core structure of 2-(3,5-Dichlorophenyl)-2-phenylethylamine hydrochloride belongs to

the phenethylamine class, which are known to interact with monoamine systems in the central

nervous system.[4] The parent compound, phenylethylamine, is an endogenous trace amine

that can modulate dopamine and norepinephrine release.[4] The addition of phenyl and,

notably, dichlorophenyl groups is expected to significantly alter its pharmacological profile,

likely increasing its affinity and selectivity for specific transporters or receptors due to steric and

electronic effects.

Based on structure-activity relationships of related halogenated amphetamines and

phenethylamines, it is hypothesized that this compound primarily acts as a monoamine

reuptake inhibitor.[1][5][6] The dichloro-substitution on the phenyl ring could enhance its

interaction with the dopamine transporter (DAT) and/or the serotonin transporter (SERT).[7]
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Hypothesized Mechanism of Action

2-(3,5-Dichlorophenyl)-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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